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Compound of Interest

Compound Name: 2-Thio-PAF

Cat. No.: B10767650 Get Quote

These application notes provide detailed instructions and protocols for the use of the 2-Thio-
PAF assay kit, designed for researchers, scientists, and drug development professionals. This

kit provides a method for the measurement of Platelet-Activating Factor Acetylhydrolase (PAF-

AH) activity.

Introduction
Platelet-activating factor (PAF) is a potent, biologically active phospholipid involved in a variety

of cellular processes, including platelet aggregation, inflammation, and anaphylaxis. The

activity of PAF is regulated by its enzymatic hydrolysis into the inactive form, lyso-PAF. This

reaction is catalyzed by the enzyme PAF acetylhydrolase (PAF-AH). The 2-Thio-PAF assay kit

offers a quantitative, colorimetric method to measure the activity of PAF-AH in various

biological samples.[1][2]

The assay utilizes 2-thio PAF as a substrate for PAF-AH. The hydrolysis of the acetyl thioester

bond at the sn-2 position by PAF-AH releases a free thiol group. This thiol group then reacts

with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a colored

product, 5-thio-2-nitrobenzoic acid, which can be measured spectrophotometrically at 405-414

nm.[1][3] The rate of color development is directly proportional to the PAF-AH activity in the

sample.
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The 2-Thio-PAF assay kit contains the following components. Upon receipt, store the kit at

-20°C.

Component Quantity Storage

PAF Acetylhydrolase Assay

Buffer 1
1 vial -20°C

PAF Acetylhydrolase Assay

Buffer 2
1 vial -20°C

2-thio PAF (substrate) 2 vials -20°C

DTNB 4 vials -20°C

Human Plasma PAF-AH

Standard
1 vial -20°C

96-Well Solid Plate

(Colorimetric Assay)
1 unit -20°C

96-Well Plate Cover 1 unit -20°C

Assay Performance Characteristics
Parameter Value

Detection Method Colorimetric

Assay Type Enzyme Activity

Sample Types
Plasma, Serum, Cell Lysate, Tissue

Homogenate

Detection Range 0.02 - 0.2 µmol/min/mL[1][2]

Intra-assay Coefficient of Variation 3.5%[1]

Spectrophotometer Wavelength 405 nm or 414 nm[1][4]
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The following diagram illustrates the enzymatic reaction and detection principle of the 2-Thio-
PAF assay.
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Reaction 5-Thio-2-Nitrobenzoic Acid
(Colored Product)

Measure Absorbance
(405-414 nm)

1. Prepare Reagents
(Assay Buffers, Substrate, DTNB)

3. Set up 96-well Plate
(Samples, Standards, Blanks)

2. Prepare Samples
(Plasma, Lysates, etc.)

4. Initiate Reaction
(Add 2-Thio-PAF)

5. Incubate at 25°C

6. Develop Reaction
(Add DTNB)

7. Measure Absorbance
(405 nm)

8. Analyze Data
(Calculate PAF-AH Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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